Cas no 1446481-28-2 (1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid Methyl Ester)

• Product Name: 1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid Methyl Ester
• CAS No: 1446481-28-2
• MF: C₁₃H₂₀O₄S₂
• MW: 304.425501823425
• CID: 1058872
• PubChem ID: 155906217
• Update Time: 2025-04-20

1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 1,1'-[Dithiobis(methylene)]biscyclopropaneacetic Acid Methyl Ester
• 1446481-28-2
• starbld0006064
• 2-(1-((((1-(2-Methoxy-2-oxoethyl)cyclopropyl)methyl)disulfanyl)methyl)cyclopropyl)acetic acid
• 2-[1-[[[1-(2-methoxy-2-oxoethyl)cyclopropyl]methyldisulfanyl]methyl]cyclopropyl]acetic acid
• DB-259032
• 1,1'-Dithiobis(methylene)biscyclopropaneacetic Acid Methyl Ester

• Inchi： 1S/C13H20O4S2/c1-17-11(16)7-13(4-5-13)9-19-18-8-12(2-3-12)6-10(14)15/h2-9H2,1H3,(H,14,15)
• InChI Key： NRDPPGUTLZKRBA-UHFFFAOYSA-N
• SMILES： S(CC1(CC(=O)OC)CC1)SCC1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 304.08030146g/mol
• Monoisotopic Mass: 304.08030146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters